Cas no 898611-67-1 (N2-(3-chloro-4-fluorophenyl)-N4-(4-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine)

• Product Name: N2-(3-chloro-4-fluorophenyl)-N4-(4-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• CAS No: 898611-67-1
• MF: C₁₉H₁₇ClF₂N₆O
• MW: 418.827688932419
• CID: 5486014
• PubChem ID: 18580207
• Update Time: 2025-09-18

N2-(3-chloro-4-fluorophenyl)-N4-(4-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2-N-(3-chloro-4-fluorophenyl)-4-N-(4-fluorophenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine
• N-(3-chloro-4-fluorophenyl)-N'-(4-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• 898611-67-1
• STL270318
• F2703-0398
• AKOS016397640
• N2-(3-chloro-4-fluorophenyl)-N4-(4-fluorophenyl)-6-morpholino-1,3,5-triazine-2,4-diamine
• N2-(3-chloro-4-fluorophenyl)-N4-(4-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine

• Inchi： 1S/C19H17ClF2N6O/c20-15-11-14(5-6-16(15)22)24-18-25-17(23-13-3-1-12(21)2-4-13)26-19(27-18)28-7-9-29-10-8-28/h1-6,11H,7-10H2,(H2,23,24,25,26,27)
• InChI Key： IENMEQDNTKWGBY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC1=NC(NC2C=CC(=CC=2)F)=NC(=N1)N1CCOCC1)F

Computed Properties

• Exact Mass: 418.1120432g/mol
• Monoisotopic Mass: 418.1120432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 75.2Ų

Additional information on N2-(3-chloro-4-fluorophenyl)-N4-(4-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine

Comprehensive Analysis of N2-(3-chloro-4-fluorophenyl)-N4-(4-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS No. 898611-67-1)

The compound N2-(3-chloro-4-fluorophenyl)-N4-(4-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine, with CAS No. 898611-67-1, is a highly specialized 1,3,5-triazine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of fluorophenyl and morpholin-4-yl groups, make it a promising candidate for various applications. This article delves into its properties, synthesis, and potential uses, while addressing common queries such as "What is the role of 1,3,5-triazine derivatives in drug discovery?" and "How do fluorophenyl groups enhance bioactivity?"

From a chemical perspective, N2-(3-chloro-4-fluorophenyl)-N4-(4-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine exhibits remarkable stability due to its triazine core, which is known for its electron-deficient nature. This property is particularly valuable in designing inhibitors for enzymes like kinases, a topic frequently searched by researchers exploring "kinase inhibitors in cancer therapy." The incorporation of fluorine atoms further enhances its lipophilicity and metabolic stability, aligning with the growing trend of "fluorine in medicinal chemistry" discussions.

The synthesis of CAS No. 898611-67-1 typically involves multi-step reactions, including nucleophilic aromatic substitution (SNAr) on the 1,3,5-triazine scaffold. Researchers often search for "efficient synthesis methods for triazine derivatives," and this compound's route exemplifies modern strategies like palladium-catalyzed cross-coupling or microwave-assisted synthesis. Its morpholin-4-yl moiety, a common pharmacophore, contributes to solubility and target engagement, a feature highlighted in queries like "role of morpholine in drug design."

In pharmacological contexts, N2-(3-chloro-4-fluorophenyl)-N4-(4-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine has been investigated for its potential as a tyrosine kinase inhibitor, a hot topic in "targeted cancer therapies." Its ability to modulate signaling pathways resonates with searches for "small molecule inhibitors in oncology." Additionally, its agrochemical potential, such as herbicidal activity, ties into the "sustainable crop protection" trend, though further studies are needed.

Environmental and safety profiles of CAS No. 898611-67-1 are also of interest. While not classified as hazardous, its degradation products and ecotoxicity are subjects of "green chemistry in API synthesis" discussions. Analytical methods like HPLC and LC-MS, often searched as "triazine compound analysis techniques," are crucial for quality control during its production.

In conclusion, N2-(3-chloro-4-fluorophenyl)-N4-(4-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine represents a versatile scaffold bridging medicinal and agrochemical research. Its design principles align with contemporary focuses such as "fragment-based drug discovery" and "rational molecular design," making it a compound of enduring scientific relevance.